![molecular formula C9H14O3 B1240019 (E)-4-oxonon-2-enoic acid](/img/structure/B1240019.png)
(E)-4-oxonon-2-enoic acid
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Overview
Description
(E)-4-oxonon-2-enoic acid is a natural product found in Streptomyces olivaceus with data available.
Scientific Research Applications
Synthesis and Material Science :
- Maraş, Altay, and Ballini (2008) developed a high-yield synthesis of (E)-4-oxonon-2-enoic acid from 2-methoxyfuran, which offers a new pathway for creating this compound efficiently (Maraş, Altay, & Ballini, 2008).
- Zhestkij et al. (2021) synthesized a derivative of 4-oxo-4-(p-tolyl)but-2-enoic acid for use in luminescent molecular crystals, highlighting its potential in photoluminescent materials (Zhestkij et al., 2021).
Chemical Structure Analysis :
- Sonneck et al. (2015) reported the molecular structures of (E)-non-2-enoic acid and (E)-dec-2-enoic acid, contributing to the understanding of the structural properties of similar compounds (Sonneck, Peppel, Spannenberg, & Wohlrab, 2015).
Pharmaceutical Research and Biomedical Applications :
- Oktay et al. (2016) synthesized derivatives of (Z)-4-oxo-4-(arylamino)but-2-enoic acid, evaluating their inhibitory activities against human carbonic anhydrase isoenzymes, which are significant for therapeutic applications (Oktay et al., 2016).
- Abdel-Atty et al. (2014) designed carboxylic acid derivatives, including (E)-4-oxo-4-(arylamino)but-2-enoic acids, and evaluated their cytotoxic effects, highlighting their potential in cancer therapy (Abdel-Atty et al., 2014).
Organic Chemistry :
- Tolstoluzhsky et al. (2008) discussed the synthesis of derivatives of 4-(hetero)aryl-4-oxobut-2-enoic acid as building blocks in the synthesis of biologically active compounds, emphasizing the compound's versatility in organic synthesis (Tolstoluzhsky, Gorobets, Kolos, & Desenko, 2008).
Antioxidant Activity :
- Ardjani and Mekelleche (2016) studied the antioxidant activity of 4-oxobut-2-enoic acid derivatives, highlighting their potential in pharmaceutical and nutraceutical applications (Ardjani & Mekelleche, 2016).
Properties
Molecular Formula |
C9H14O3 |
---|---|
Molecular Weight |
170.21 g/mol |
IUPAC Name |
(E)-4-oxonon-2-enoic acid |
InChI |
InChI=1S/C9H14O3/c1-2-3-4-5-8(10)6-7-9(11)12/h6-7H,2-5H2,1H3,(H,11,12)/b7-6+ |
InChI Key |
QHYBPAALYZNWPK-VOTSOKGWSA-N |
Isomeric SMILES |
CCCCCC(=O)/C=C/C(=O)O |
SMILES |
CCCCCC(=O)C=CC(=O)O |
Canonical SMILES |
CCCCCC(=O)C=CC(=O)O |
Synonyms |
4-oxo-2-nonenoic acid 4-oxonon-2-enoic acid |
Origin of Product |
United States |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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